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Abstract

5-Deoxypulchelloside I is an iridoid glycoside, a class of secondary metabolites found in a
variety of plants, including those from the Lamiaceae and Verbenaceae families. While
research on this specific compound is not extensive, preliminary studies and the known
biological activities of structurally related iridoids suggest its potential as a bioactive agent. This
document provides a comprehensive overview of the available scientific information on 5-
Deoxypulchelloside I, with a focus on its chemical properties and evaluated biological
activities. Due to the limited direct research on its anti-inflammatory and anticancer effects, this
paper also discusses the established activities of closely related compounds to provide a basis
for future investigation.

Introduction

5-Deoxypulchelloside | is a naturally occurring iridoid glycoside.[1] Iridoids are a large group
of monoterpenoids characterized by a cyclopentan-[c]-pyran skeleton. They are known to
exhibit a wide range of biological activities, including anti-inflammatory, anticancer,
neuroprotective, and hepatoprotective effects. 5-Deoxypulchelloside | has been isolated from
plant species such as Eremostachys laciniata and Citharexylum caudatum.[1] Its chemical
structure and properties are well-defined, providing a solid foundation for further
pharmacological investigation.

Chemical Properties
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Property Value Reference
Molecular Formula C17H26011 [1]
Molecular Weight 406.38 g/mol [1]
CAS Number 115075-53-1 [1]
Class Iridoid Glycoside [1]

Biological Activities

Direct experimental data on the biological activities of 5-Deoxypulchelloside I is limited.
However, research on the plant extracts from which it is isolated and on structurally similar
iridoid glycosides provides valuable insights into its potential therapeutic applications.

Antibacterial Activity

A study on iridoid glycosides isolated from the rhizomes of Eremostachys laciniata evaluated
the antibacterial activity of a closely related compound, pulchelloside I. Given the minor
structural difference, the findings for pulchelloside | suggest a potential antibacterial action for
5-Deoxypulchelloside I.

Table 1: Minimum Inhibitory Concentration (MIC) of Pulchelloside |

Bacterial Strain MIC (mg/mL)
Bacillus cereus 0.05
Escherichia coli (penicillin-resistant) 0.05
Proteus mirabilis 0.05
Staphylococcus aureus 0.05

Data from Modaressi et al., 2008. The study evaluated pulchelloside I, a structurally analogous
compound to 5-Deoxypulchelloside I.[1]

Potential Anti-inflammatory and Anticancer Activities
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While direct evidence is currently unavailable for 5-Deoxypulchelloside I, the broader class of
iridoid glycosides is known to possess anti-inflammatory and anticancer properties. These
effects are often attributed to the modulation of key signaling pathways.

3.2.1. Anti-inflammatory Mechanism of Iridoid Glycosides (Hypothetical for 5-
Deoxypulchelloside I)

Many iridoid glycosides exert their anti-inflammatory effects by inhibiting the NF-kB (nuclear
factor kappa-light-chain-enhancer of activated B cells) signaling pathway. NF-kB is a crucial
transcription factor that regulates the expression of pro-inflammatory cytokines and enzymes.

Diagram 1: Hypothetical Anti-inflammatory Signaling Pathway of 5-Deoxypulchelloside |
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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